Cas no 1704104-17-5 (4-(2-aminopropan-2-yl)-3-methoxyphenol)

• Product Name: 4-(2-aminopropan-2-yl)-3-methoxyphenol
• CAS No: 1704104-17-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6343685
• PubChem ID: 117278732
• Update Time: 2025-08-05

4-(2-aminopropan-2-yl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropan-2-yl)-3-methoxyphenol
• 1704104-17-5
• EN300-1803521

• Inchi： 1S/C10H15NO2/c1-10(2,11)8-5-4-7(12)6-9(8)13-3/h4-6,12H,11H2,1-3H3
• InChI Key： AJTDHWGPWQNWCV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)(C)N)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-aminopropan-2-yl)-3-methoxyphenol

Chemical Profile of 4-(2-aminopropan-2-yl)-3-methoxyphenol (CAS No. 1704104-17-5)

4-(2-aminopropan-2-yl)-3-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1704104-17-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an aromatic ring with an aliphatic amine and methoxy substituents, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both basic and hydrophilic functional groups makes it a versatile intermediate for the development of various therapeutic agents.

The compound's structure consists of a phenol core substituted at the 3-position with a methoxy group and at the 4-position with a (2-aminopropan-2-yl) side chain. This configuration imparts both lipophilicity and basicity, characteristics that are often desirable in pharmacophores designed to interact with biological targets. The amine functionality, in particular, provides a site for further chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in molecules that can modulate intracellular signaling pathways. The structural features of 4-(2-aminopropan-2-yl)-3-methoxyphenol make it a promising candidate for such applications. Specifically, the combination of a phenolic hydroxyl group and an amine moiety suggests potential activity as a kinase inhibitor or an enzyme modulator. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain protein targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of 4-(2-aminopropan-2-yl)-3-methoxyphenol is its synthetic accessibility. The molecule can be readily prepared through well-established organic reactions, such as nucleophilic aromatic substitution or reductive amination. This ease of synthesis allows researchers to explore its pharmacological properties without significant synthetic hurdles. Moreover, the presence of both reactive sites—the hydroxyl and amine groups—provides multiple opportunities for derivatization, enabling the creation of libraries of analogs for high-throughput screening.

The pharmaceutical industry has long sought novel scaffolds that can serve as starting points for drug development. The structural framework of 4-(2-aminopropan-2-yl)-3-methoxyphenol aligns well with this goal. Its aromatic core is reminiscent of many bioactive molecules, while the aliphatic side chain adds a degree of flexibility that can be exploited to optimize pharmacokinetic properties. This balance between rigidity and flexibility makes it an attractive candidate for further exploration.

Recent advances in biocatalysis have also opened new avenues for the study of this compound. Enzymatic methods can be employed to introduce specific functional groups or to modify existing ones with high precision. For instance, transaminases have been used to install amine functionalities into aromatic compounds, providing an efficient route to derivatives of 4-(2-aminopropan-2-yl)-3-methoxyphenol. Such biocatalytic approaches not only enhance synthetic efficiency but also reduce waste, aligning with green chemistry principles.

The potential applications of 4-(2-aminopropan-2-yl)-3-methoxyphenol extend beyond traditional pharmaceuticals. Its unique structure suggests utility in materials science, particularly in the development of functional polymers or liquid crystals. The ability to incorporate this compound into larger molecular frameworks could lead to novel materials with enhanced properties such as luminescence or conductivity.

In conclusion, 4-(2-aminopropan-2-yl)-3-methoxyphenol (CAS No. 1704104-17-5) represents a promising chemical entity with diverse potential applications. Its structural features—combining an aromatic ring with both hydroxyl and amine functionalities—make it an attractive scaffold for medicinal chemistry endeavors. As research continues to uncover new synthetic methods and pharmacological targets, this compound is poised to play an increasingly important role in drug discovery and material science.